Cas no 1361843-58-4 (3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde)

• Product Name: 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde
• CAS No: 1361843-58-4
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4799757
• Update Time: 2025-08-05

3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-9-3-8(4-10(14)5-9)11-7(6-17)1-2-16-12(11)15/h1-6H
• InChI Key： JCHLVMLDGRXIIX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=NC=CC=1C=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde

Introduction to 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde (CAS No. 1361843-58-4)

3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde is a significant compound in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1361843-58-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both fluoro and chloro substituents in its molecular structure makes it a versatile intermediate for synthesizing various biologically active molecules.

The compound belongs to the class of isonicotinaldehyde derivatives, which are known for their broad spectrum of biological activities. Specifically, the combination of a fluoroisonicotinaldehyde core with a 3,5-dichlorophenyl substituent enhances its reactivity and binding affinity towards target enzymes and receptors. This feature is particularly valuable in the design of novel therapeutic agents targeting neurological and inflammatory disorders.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved metabolic stability and enhanced bioavailability. The introduction of a fluoro group at the 2-position of the isonicotinaldehyde scaffold in 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde contributes to these advantages, making it an attractive candidate for further pharmacological exploration.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The structural features of 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde make it a promising scaffold for developing inhibitors that can selectively target specific kinases. For instance, studies have shown that derivatives of this compound can interact with the ATP-binding site of kinases, thereby inhibiting their activity.

The dichlorophenyl moiety in the molecule also contributes to its binding affinity by forming hydrophobic interactions with the target protein. This interaction is critical for the compound's efficacy as a kinase inhibitor. Additionally, the aldehyde group at the 2-position can participate in further chemical modifications, allowing for the synthesis of more complex derivatives with tailored biological activities.

Recent research has also explored the antimicrobial properties of 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde and its derivatives. The combination of fluoro and chloro substituents has been found to enhance the compound's ability to disrupt bacterial cell membranes and inhibit bacterial growth. This finding opens up new avenues for developing novel antibiotics that can combat resistant bacterial strains.

In addition to its antimicrobial properties, this compound has shown promise in treating inflammatory diseases. Inflammatory responses are mediated by various signaling pathways involving kinases and other enzymes. By inhibiting these enzymes, 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde and its derivatives can help modulate inflammatory responses and alleviate symptoms associated with chronic inflammatory conditions.

The synthesis of 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the preparation of a fluoro-substituted benzaldehyde derivative followed by functional group transformations to introduce the isonicotinaldehyde core and dichlorophenyl substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

The compound's stability under various conditions is another important consideration in its application. Studies have demonstrated that 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde maintains its structural integrity under physiological conditions, making it suitable for further biological testing. Additionally, its solubility profile allows for easy formulation in various solvents used in drug delivery systems.

In conclusion, 3-(3,5-Dichlorophenyl)-2-fluoroisonicotinaldehyde (CAS No. 1361843-58-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Ongoing research continues to explore new applications for this compound, highlighting its importance in advancing therapeutic strategies for various diseases.